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Compound of Interest

Compound Name: Fmoc-Met(O)-OH

Cat. No.: B557413 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the chemical properties, structure, and

applications of N-α-(9-Fluorenylmethoxycarbonyl)-L-methionine sulfoxide (Fmoc-Met(O)-OH),

a key building block in solid-phase peptide synthesis (SPPS) for the introduction of methionine

sulfoxide residues. This document is intended for researchers, scientists, and professionals in

the field of drug development and peptide chemistry.

Core Chemical Properties and Structure
Fmoc-Met(O)-OH is a derivative of the amino acid methionine, where the sulfur atom of the

side chain is oxidized to a sulfoxide. The N-terminus is protected by the base-labile Fmoc

group, making it suitable for Fmoc-based solid-phase peptide synthesis.

Chemical Structure
The structure of Fmoc-Met(O)-OH is characterized by the fluorenylmethoxycarbonyl (Fmoc)

group attached to the alpha-amino group of L-methionine sulfoxide.

Structural Identifiers:
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Identifier Value

SMILES
C--INVALID-LINK--CC--INVALID-LINK--

NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13

InChI

InChI=1S/C20H21NO5S/c1-27(25)11-10-

18(19(22)23)21-20(24)26-12-17-15-8-4-2-6-

13(15)14-7-3-5-9-16(14)17/h2-9,17-18H,10-

12H2,1H3,(H,21,24)(H,22,23)/t18-/m0/s1

Physicochemical Properties
A summary of the key physicochemical properties of Fmoc-Met(O)-OH is presented in the

table below.

Property Value Reference

Molecular Formula C₂₀H₂₁NO₅S [1]

Molecular Weight 387.45 g/mol

CAS Number 76265-70-8 [1]

Appearance
White to off-white or slight

yellow beige powder
[2]

Melting Point 165 - 170 °C [1]

Purity
≥95.0% (acidimetric), ≥98%

(TLC), ≥98.0% (HPLC)
[3]

Storage Temperature
2-30°C, with recommendations

for 0-8°C
[1]

Solubility
Fmoc-Met(O)-OH exhibits good solubility in polar aprotic solvents commonly used in peptide

synthesis.
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Solvent Solubility Notes Reference

N,N-

Dimethylformamide

(DMF)

Clearly soluble (1

mmole in 2 mL)

Recommended

solvent for SPPS

coupling.

N-Methyl-2-

pyrrolidone (NMP)
Good

Often used as an

alternative to DMF.
[4]

Dimethyl sulfoxide

(DMSO)
Soluble

Not a primary solvent

for SPPS coupling

reactions.

[2]

Chloroform,

Dichloromethane

(DCM), Ethyl Acetate,

Acetone

Soluble

DCM is generally a

poor solvent for

dissolving Fmoc-

amino acids for

coupling.

[2][4]

Experimental Protocols
The following sections detail the experimental procedures for the use of Fmoc-Met(O)-OH in

peptide synthesis, including its incorporation, and the on-resin oxidation and reduction of the

methionine side chain.

Solid-Phase Peptide Synthesis (SPPS) Cycle for Fmoc-
Met(O)-OH Incorporation
The incorporation of Fmoc-Met(O)-OH into a peptide sequence follows the standard cycle of

Fmoc-SPPS.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/pdf/Application_Note_Solubility_Profile_of_Fmoc_Met_OH_C_N_in_Common_Solvents_for_Solid_Phase_Peptide_Synthesis.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8314716.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8314716.htm
https://www.benchchem.com/pdf/Application_Note_Solubility_Profile_of_Fmoc_Met_OH_C_N_in_Common_Solvents_for_Solid_Phase_Peptide_Synthesis.pdf
https://www.benchchem.com/product/b557413?utm_src=pdf-body
https://www.benchchem.com/product/b557413?utm_src=pdf-body
https://www.benchchem.com/product/b557413?utm_src=pdf-body
https://www.benchchem.com/product/b557413?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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SPPS Cycle for Fmoc-Met(O)-OH Incorporation.

Protocol for a single coupling cycle:

Resin Swelling: Swell the resin (e.g., Rink Amide, Wang) in DMF for 30-60 minutes in a

reaction vessel.

Fmoc Deprotection:

Drain the DMF.
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Add a 20% (v/v) solution of piperidine in DMF to the resin and agitate for 5-10 minutes.

Drain the solution.

Repeat the piperidine treatment for another 10-15 minutes.

Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

Amino Acid Activation and Coupling (Example with HATU):

In a separate vial, dissolve Fmoc-Met(O)-OH (4 eq.), HATU (3.8 eq.), and DIPEA (8 eq.)

in DMF.

Add the activated amino acid solution to the deprotected resin.

Agitate the mixture for 1-2 hours at room temperature.

Washing:

Drain the coupling solution.

Wash the resin thoroughly with DMF (3-5 times) and DCM (2-3 times) to remove excess

reagents and byproducts.

Confirmation of Coupling (Optional): Perform a Kaiser test (ninhydrin test) on a small sample

of resin beads. A negative result (colorless or yellow beads) indicates complete coupling.

On-Resin Oxidation of Methionine to Methionine
Sulfoxide
This protocol is for the conversion of a methionine residue already incorporated in the peptide

chain to methionine sulfoxide on the solid support.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b557413?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Peptidyl-resin with Met residue

Oxidation
(e.g., H₂O₂ in DMF)
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Remove excess oxidant
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On-resin oxidation of Methionine.

Protocol:

Swell the peptidyl-resin containing the methionine residue in DMF.

Prepare a solution of excess hydrogen peroxide (H₂O₂) in DMF.

Add the H₂O₂ solution to the resin and allow the reaction to proceed for 30-60 minutes at

room temperature.

Wash the resin thoroughly with DMF and DCM to remove any unreacted oxidizing agent and

byproducts.

The peptide can then be further elongated or cleaved from the resin.

On-Resin Reduction of Methionine Sulfoxide to
Methionine
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The reduction of methionine sulfoxide back to methionine can be advantageous for improving

the solubility and purification of aggregation-prone peptides.[5]

Peptidyl-resin with Met(O) residue

Reduction during cleavage
(e.g., with scavengers in TFA cocktail)

Treat with reducing agent/scavenger

Cleavage from resin

Peptide with Met residue in solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Fmoc-Met(O)-OH: A Comprehensive Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557413#fmoc-met-o-oh-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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